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Compound of Interest

Compound Name: C.I. Acid red 154

Cat. No.: B15553466 Get Quote

C.I. Acid Red 154: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

analytical methodologies for C.I. Acid Red 154, a disazo acid dye. The information is intended

to support research, development, and quality control activities involving this compound.

Chemical and Physical Properties
C.I. Acid Red 154 is a deep purple powder with good solubility in water.[1] Its chemical and

physical properties are summarized in the tables below.

Identification and General Properties
Property Value Reference

C.I. Name Acid Red 154 [1]

C.I. Number 24800 [1]

CAS Number 6507-79-5 [1]

Molecular Formula C₄₀H₃₄N₄Na₂O₁₀S₂ [1]

Appearance Deep purple powder [1]
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Quantitative Physical and Chemical Data
Property Value Conditions Reference

Molecular Weight 840.83 g/mol [1]

Density 1.471 g/cm³ at 20°C

Vapor Pressure 0 Pa at 25°C

Water Solubility 117.47 g/L at 20°C

Solubility and Appearance in Different Solvents
Solvent Solubility

Appearance of
Solution

Reference

Water Soluble Magenta

Ethanol Slightly soluble Magenta

Concentrated

Hydrochloric Acid
- Wine Red

Concentrated Sodium

Hydroxide
- Jujube Red

Concentrated Sulfuric

Acid
-

Dark Purple (turns

pink upon dilution)
[1]

Chemical Structure
C.I. Acid Red 154 is classified as a double azo dye.[1] The structure consists of two azo

groups (-N=N-) connecting aromatic rings.
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Chemical Structure of C.I. Acid Red 154

Aromatic Ring System 1

-N=N- SO₃⁻Na⁺ SO₃⁻Na⁺ OH OH

Aromatic Ring System 2

Cyclohexylidene Bridge -N=N-

Simplified logical diagram of C.I. Acid Red 154 structure.

Click to download full resolution via product page

Caption: Simplified logical diagram of C.I. Acid Red 154 structure.

Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15553466?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of C.I. Acid Red 154 involves a coupling reaction. Specifically, 4-(1-(4-Amino-3-

methylphenyl)cyclohexyl)-2-methylbenzenamine is double nitrided and then coupled with two

molecules of 4,6-Dihydroxynaphthalene-1-sulfonic acid.[1]
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Synthesis Workflow for C.I. Acid Red 154

4-(1-(4-Amino-3-methylphenyl)
cyclohexyl)-2-methylbenzenamine

Double Nitriding 4,6-Dihydroxynaphthalene-
1-sulfonic acid (2 eq.)

Coupling Reaction

C.I. Acid Red 154

Simplified synthesis workflow for C.I. Acid Red 154.
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General Analytical Workflow for Acid Dyes

Sample of
C.I. Acid Red 154

Sample Preparation
(Dissolution, Dilution, Filtration)

UV-Vis Spectroscopy
(λmax, Concentration)

FTIR Spectroscopy
(Functional Group ID)

HPLC Analysis
(Purity, Quantification)

Data Analysis and
Interpretation

Technical Report

A general workflow for the analysis of acid dyes.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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